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Compound of Interest

Compound Name: 4-Bromo-4'-methoxybiphenyl

Cat. No.: B1277834

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for the
biphenyl compound, 4-Bromo-4'-methoxybiphenyl. It is intended for researchers, scientists,
and professionals in the field of drug development and materials science who utilize
spectroscopic techniques for molecular characterization. This document presents a summary of
nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, detailed
experimental protocols, and a logical workflow for the spectroscopic analysis of this compound.

Spectroscopic Data Summary

The spectroscopic data for 4-Bromo-4'-methoxybiphenyl is summarized in the tables below.
This data is crucial for the structural elucidation and purity assessment of the compound.

Table 1: Mass Spectrometry Data for 4-Bromo-4'-
methoxybiphenyl
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Property Value

Molecular Formula C13H11BrO

Molecular Weight 263.13 g/mol

lonization Mode Electron lonization (EI)

Major Fragments (m/z) Relative Intensity

264 [M+2]*e, Isotopic peak for 81Br
262 [M]*e, Molecular ion with 7°Br
139 Fragment ion

135 Fragment ion

The presence of bromine is indicated by the characteristic M/M+2 isotopic pattern with
approximately equal intensities.[1]

Note: Specific 1H NMR, 13C NMR, and IR peak data were not available in the public domain at
the time of this compilation.

Experimental Protocols

The following sections detail the general methodologies for acquiring the spectroscopic data
presented above. These protocols are based on standard techniques for the analysis of
aromatic and biphenyl derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A general procedure for obtaining NMR spectra of aromatic compounds is as follows:

o Sample Preparation: A few milligrams of the 4-Bromo-4'-methoxybiphenyl sample are
dissolved in a deuterated solvent, typically deuterated chloroform (CDCIs), in an NMR tube.

 Instrumentation: The spectrum is recorded on a spectrometer, such as a Bruker AM-300 or
equivalent.
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» 'H NMR Acquisition: The proton NMR spectrum is acquired to observe the chemical shifts
and coupling patterns of the hydrogen atoms.

e 13C NMR Acquisition: The carbon-13 NMR spectrum is acquired to identify the number and
chemical environment of the carbon atoms in the molecule.

Infrared (IR) Spectroscopy

Attenuated Total Reflectance (ATR) is a common technique for obtaining the IR spectrum of a
solid sample like 4-Bromo-4'-methoxybiphenyl:

o Sample Preparation: A small amount of the solid sample is placed directly on the ATR crystal.
e Instrumentation: An FTIR spectrometer is used to record the spectrum.

o Data Acquisition: The infrared spectrum is obtained by measuring the absorption of infrared
radiation by the sample, providing information about its functional groups. The data is
typically collected over a range of 4000-400 cm™1,

Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable method for the analysis of
volatile compounds like 4-Bromo-4'-methoxybiphenyl:

o Sample Introduction: The sample is introduced into the gas chromatograph, where it is
vaporized and separated based on its boiling point and interaction with the stationary phase.

« lonization: As the separated components elute from the GC column, they enter the mass
spectrometer and are ionized, typically by electron impact (El).

e Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z),
and a mass spectrum is generated, which shows the molecular ion and fragment ions.

Spectroscopic Analysis Workflow

The logical workflow for the spectroscopic analysis of an unknown compound, such as 4-
Bromo-4'-methoxybiphenyl, involves a systematic approach to data acquisition and
interpretation. The following diagram illustrates this process.
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Workflow for Spectroscopic Analysis of 4-Bromo-4'-methoxybiphenyl
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Caption: A flowchart illustrating the systematic workflow for the spectroscopic analysis and
structural confirmation of 4-Bromo-4'-methoxybiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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